Cas no 2445792-73-2 (5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide)

• Product Name: 5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide
• CAS No: 2445792-73-2
• MF: C₆H₉Br₂N₃O
• MW: 298.963159322739
• MDL: MFCD32692196
• CID: 5668317
• PubChem ID: 154852933
• Update Time: 2025-05-20

5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[3,4-c]pyridazin-3-one, 2,5,6,7-tetrahydro-, hydrobromide (1:2) (ACI)
• 5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide

• MDL： MFCD32692196
• Inchi： 1S/C6H7N3O.2BrH/c10-6-1-4-2-7-3-5(4)8-9-6;;/h1,7H,2-3H2,(H,9,10);2*1H
• InChI Key： AWOIXTFJNLCGQC-UHFFFAOYSA-N
• SMILES： Br.O=C1NN=C2CNCC2=C1.Br

Additional information on 5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide

Introduction to 5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide (CAS No. 2445792-73-2)

5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide, identified by the chemical compound code CAS No. 2445792-73-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The dihydrobromide salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide incorporates both pyrrole and pyridazine rings, which are interconnected through a three-membered azine bridge. This unique arrangement contributes to its distinct electronic and steric properties, enabling interactions with biological targets in novel ways. The presence of an hydroxyl group at the 3-position further expands its chemical reactivity, facilitating various functionalization strategies that are crucial for medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmacological effects. 5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide has emerged as a promising candidate due to its ability to modulate several biological pathways. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and neurodegenerative disorders. Its molecular structure suggests that it may interact with targets such as kinases and transcription factors, which are pivotal in regulating cellular processes.

One of the most compelling aspects of 5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide is its versatility in drug design. Researchers have leveraged its scaffold to develop derivatives with enhanced potency and selectivity. For instance, modifications at the pyrrole ring have led to compounds with improved binding affinity to specific protein targets. These findings underscore the importance of this molecule as a building block for next-generation therapeutics.

The synthesis of 5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide involves multi-step organic reactions that require precise control over reaction conditions. The formation of the pyrrolopyridazine core is typically achieved through cyclization reactions followed by functional group transformations. The introduction of the hydroxyl group and subsequent bromination to form the dihydrobromide salt are critical steps that determine the compound's final properties. Advanced synthetic methodologies, including transition-metal catalysis and flow chemistry, have been employed to optimize yield and purity.

From a medicinal chemistry perspective, 5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide represents an intriguing example of how structural diversity can lead to novel biological activities. Its dual functionality—combining the aromaticity of the pyrrole ring with the electron-deficient nature of the pyridazine moiety—makes it a versatile scaffold for designing molecules with tailored properties. This has opened up new avenues for exploring treatments against a range of diseases.

Recent preclinical studies have highlighted the potential of 5H,6H,7H-pyrrolo3,4-cpyridazin-3-ol dihydrobromide in modulating inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and atherosclerosis. The compound's ability to inhibit key pro-inflammatory cytokines has been demonstrated in vitro using cell-based assays. These results are particularly promising given the increasing recognition of inflammation as a central factor in many pathological conditions.

In addition to its anti-inflammatory potential,5H,6,7H-pyrrolo₃,4-cpyridazin-3-ol dihydrobromide has shown promise in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with neuronal receptors suggests that it could be developed into a therapeutic agent for these conditions. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacokinetic profile.

The development of 5H,6,7H-pyrrolo₃,4-cpyridazin-3-ol dihydrobromide as a drug candidate also underscores the importance of collaboration between synthetic chemists and biologists. The integration of computational modeling techniques has allowed researchers to predict how this compound might behave within complex biological systems. Such interdisciplinary approaches are essential for accelerating the discovery and development of new medicines.

The future prospects for 5H,6,7H-pyrrolo₃,4-cpyridazin-3-ol dihydrobromide are bright given its unique structural features and promising preclinical data. As more research emerges on its biological activities and pharmacological properties, it is likely that this compound will play an increasingly important role in pharmaceutical development efforts worldwide.